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Compound of Interest

Compound Name: 3-Ethenyl-1-methyl-1H-indole

CAS No.: 62747-53-9

Cat. No.: B15451021

Get Quote

Executive Summary
In the structural elucidation of indole alkaloids and synthetic intermediates, 1-methyl-3-

vinylindole represents a critical motif. Its fragmentation pattern under Electron Ionization (EI)

conditions offers a unique fingerprint distinct from its non-methylated or non-vinylated analogs.

This guide provides a technical breakdown of its mass spectral behavior, comparing it against

key structural alternatives like 1-methylindole and 3-vinylindole.

We focus on the mechanistic causality of ion formation—specifically the competition between

N-methyl cleavage, vinyl group fragmentation, and quinolinium ring expansion—to provide a

robust framework for identification in complex matrices.

Experimental Protocol: GC-MS Characterization
To ensure reproducibility and spectral fidelity, the following protocol is recommended. This

workflow minimizes thermal degradation of the vinyl group prior to ionization.

Standard Operating Procedure (SOP)
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Sample Preparation:

Dissolve 1 mg of 1-methyl-3-vinylindole in 1 mL of HPLC-grade Methanol or Acetonitrile.

Dilute to 10 µg/mL for injection. Avoid chlorinated solvents to prevent artifactual halogen

adducts.

Instrumentation (GC-MS):

Inlet Temperature: 250°C (Splitless mode).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 60°C (hold 1 min)

20°C/min

280°C (hold 5 min).

Mass Spectrometer Settings:

Ionization: Electron Impact (EI) at 70 eV.

Source Temperature: 230°C.

Scan Range: m/z 40–300.

Fragmentation Mechanism & Pathway Analysis[1][2]
[3]
The molecular ion (

) of 1-methyl-3-vinylindole appears at m/z 157. The fragmentation is driven by the stability of
the aromatic indole core and the ability of the vinyl group to extend conjugation or participate in
ring expansion.

Primary Fragmentation Channels
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Radical Stabilization (

): The loss of a hydrogen atom is a dominant process, forming a highly stabilized cation at
m/z 156. The vinyl group allows for extended resonance, making this ion significantly more
abundant than in simple alkyl indoles.

Mechanism:[1][2][3]

-cleavage or loss of a vinyl proton to form a conjugated system.

N-Methyl Cleavage (

): Loss of the methyl radical (

) from the nitrogen leads to the cation at m/z 142. This is a diagnostic peak distinguishing it
from 3-vinylindole (which lacks the N-methyl group).

Ring Expansion (Quinolinium Formation): Similar to alkyl indoles, the methylene/vinyl moiety

can induce ring expansion to form a quinolinium-type ion. This rearrangement often

precedes the loss of HCN.

Vinyl Group Loss (

): Cleavage of the C3-vinyl bond expels a vinyl radical (

), yielding the m/z 130 ion (quinolinium/indolyl cation), which is a common base peak in
many indole spectra.

Visualized Mechanism (Graphviz)
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Figure 1: Proposed fragmentation pathways for 1-methyl-3-vinylindole under 70 eV Electron

Ionization.

Comparative Analysis: Target vs. Alternatives
Distinguishing 1-methyl-3-vinylindole from its structural analogs requires analyzing specific

mass shifts. The table below highlights the diagnostic peaks that separate the target from 1-

methylindole (lacking vinyl) and 3-vinylindole (lacking methyl).

Comparative Data Table

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15451021/docs?utm_src=pdf-body-img#comparative-mass-spectrometry-guide-1-methyl-3-vinylindole-fragmentation-dynamics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15451021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
1-Methyl-3-

vinylindole (Target)
1-Methylindole

(Alternative 1)
3-Vinylindole

(Alternative 2)

Molecular Weight 157 g/mol 131 g/mol 143 g/mol

Molecular Ion (

)
m/z 157 (Strong) m/z 131 (Strong) m/z 143 (Strong)

Base Peak (Typical) m/z 156 or 130 m/z 131 m/z 142 or 115

Key Loss: Methyl
m/z 142 (

)

m/z 116 (

)

Not Observed (No N-

Me)

Key Loss: Vinyl
m/z 130 (

)
N/A

m/z 116 (

)

Key Loss: HCN m/z 103 m/z 89
m/z 116

89

Differentiation

Simultaneous loss of

15 Da (Me) and 27 Da

(Vinyl) observed in

pathway.[2][3]

Only loss of 15 Da

(Me) and 1 Da (H).

Loss of 27 Da (Vinyl)

but NO loss of 15 Da.

Interpretation Guide
Target vs. 1-Methylindole: Look for the mass shift of +26 Da (vinyl group) on the molecular

ion (157 vs 131). If you see m/z 131 as the parent, you likely have the non-vinylated

precursor.

Target vs. 3-Vinylindole: Look for the mass shift of +14 Da (methyl group). 3-Vinylindole will

not show the

transition to m/z 142. Instead, it will show a strong

at 142.

Experimental Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/301567992_Study_of_Mass_Spectra_of_Some_Indole_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC5367041/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15451021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To assist in the laboratory, the following diagram outlines the decision tree for confirming the

identity of the compound based on MS data.
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No
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Figure 2: Logic flow for MS-based identification of 1-methyl-3-vinylindole.

References
Kihel, A., et al. "Study of Mass Spectra of Some Indole Derivatives."[4] American Journal of

Analytical Chemistry, vol. 7, no.[4][2] 4, 2016, pp. 351-355. Link

Jackson, G. "Fragmentation differences in the EI spectra of three synthetic cannabinoid

positional isomers." Forensic Science International, vol. 241, 2014. Link

NIST Mass Spectrometry Data Center. "Indole, 3-methyl- (Skatole) Mass Spectrum." NIST

Chemistry WebBook, SRD 69. Link

BenchChem. "Mass Spectrometry Fragmentation of 1H-Indole-3-propanal." Application

Notes. Link

PubChem. "1-Methyl-3-phenylindole Data." National Library of Medicine. Link

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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